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Compound of Interest

diethyl 2,2-
Compound Name:
dihydroxypropanedioate

Cat. No. B3275878

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of diethyl 2,2-
dihydroxypropanedioate, a valuable reagent in organic synthesis. This document elucidates
its commercial availability, synthesis protocols, and key applications, with a focus on providing
practical information for laboratory use. All quantitative data is presented in structured tables for
ease of comparison, and detailed experimental methodologies are provided.

Chemical Identity and Commercial Availability

Diethyl 2,2-dihydroxypropanedioate is the hydrate of diethyl ketomalonate (also known as
diethyl oxomalonate). The anhydrous form exists as a yellow to greenish oil, which readily
reacts with atmospheric moisture to form the stable, white crystalline hydrate.[1] It is crucial for
researchers to recognize that while they may be purchasing the keto form, the compound will
likely exist as the hydrate under standard laboratory conditions.

Several major chemical suppliers offer diethyl ketomalonate, which, as noted, is the precursor
to the dihydroxy compound. The product is typically sold as the anhydrous liquid.

Table 1: Commercial Suppliers of Diethyl Ketomalonate
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) ) Available
Supplier Product Name Purity . CAS Number
Quantities
) ) Diethyl
Sigma-Aldrich >95% 59,25¢g,100¢g 609-09-6[2][3]
ketomalonate
Thermo Fisher Diethyl
S 95% 59,25¢g 609-09-6[4]
Scientific ketomalonate
Diethyl Custom
Chem-Impex >98% (GC) - 609-09-6[5]
ketomalonate Quantities
Diethyl )
CP Lab Safety min 95% 100 g 609-09-6[6]
ketomalonate
Diethyl
Molbase ketomalonate 98% 10g Not specified
hydrate

Physicochemical Properties

The distinct physical properties of the anhydrous and hydrated forms are important for handling
and characterization.

Table 2: Physicochemical Properties of Diethyl Ketomalonate and its Hydrate
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Diethyl Diethyl 2,2-
Property Ketomalonate Dihydroxypropane Reference
(Anhydrous) dioate (Hydrate)

Clear colorless to ) ) )
Appearance ] o White crystalline solid [1][5]
yellowish-green liquid

Molecular Formula C7H1005 C7H1206 [5]
Molecular Weight 174.15 g/mol 192.17 g/mol [5]
Boiling Point 208-210 °C Decomposes [1][2]
Density 1.142 g/mL at 25 °C Not available [1][2]
Refractive Index n20/D 1.415 Not applicable [2]

Soluble in ethanol,
N diethyl ether, )
Solubility o Soluble in water [1107]
chloroform. Limited

solubility in water.

Synthesis Protocols

The synthesis of diethyl 2,2-dihydroxypropanedioate is achieved through the oxidation of
diethyl malonate, followed by hydration. Several methods have been reported, with a recent
patent highlighting a high-yield approach using sodium chlorite.

Synthesis via Oxidation with Sodium Chlorite

A modern and efficient method for the preparation of diethyl ketomalonate, which readily
hydrates, involves the oxidation of diethyl malonate with sodium chlorite.[8]

Experimental Protocol:

e To a 100 mL four-necked flask equipped with a mechanical stirrer, a dropping funnel, and a
thermometer, add 49.6 g (0.137 mole) of a 25% sodium chlorite aqueous solution.

» Slowly add 2.6 mL (0.046 mole) of acetic acid. The pH of the reaction system should be
approximately 4.4.
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» Under vigorous stirring, slowly add 10 g (0.062 mole) of diethyl malonate.

e Maintain the reaction temperature between 25-30 °C.

 After the reaction is complete (monitored by GC or TLC), the organic layer is separated.
e The aqueous layer is extracted with a suitable organic solvent (e.g., diethyl ether).

e The combined organic layers are dried over anhydrous sodium sulfate and the solvent is
removed under reduced pressure to yield diethyl ketomalonate as an oil.

» The oil will spontaneously crystallize to the white, solid hydrate upon standing in the
presence of atmospheric moisture.[1]

Synthesis via Ozonolysis

An alternative laboratory-scale synthesis involves the ozonolysis of diethyl
methylidenemalonate.[9]

Experimental Protocol:
» Dissolve 258 g of diethyl methylidenemalonate in 1 liter of methanol.
e Cool the solution and subject it to ozonolysis until the starting material is consumed.

 After the reaction, add 5 g of 10% Pd-on-C as a hydrogenation catalyst in 200 ml of
methanol.

o Hydrogenate the mixture.
e Work up the reaction mixture and concentrate under vacuum to obtain diethyl ketomalonate.

Key Applications and Experimental Workflows

Diethyl ketomalonate is a versatile building block in organic synthesis, primarily due to the
electrophilicity of its central carbonyl group.[1] It participates in a variety of reactions to form
complex molecules.
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Diels-Alder Reactions

Diethyl ketomalonate is a highly reactive dienophile in Diels-Alder reactions, enabling the

synthesis of highly functionalized cyclic systems.
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Caption: Diels-Alder reaction with diethyl ketomalonate.

Aldol Addition Reactions

The activated carbonyl group of diethyl ketomalonate readily undergoes aldol-type additions

with enolates or enamines.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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